Cas no 89007-61-4 (Cyclopropanecarboxylic acid, 2,2-dimethyl-, ethyl ester, (S)-)

Cyclopropanecarboxylic acid, 2,2-dimethyl-, ethyl ester, (S)- structure
89007-61-4 structure
Product Name:Cyclopropanecarboxylic acid, 2,2-dimethyl-, ethyl ester, (S)-
CAS No:89007-61-4
MF:C8H14O2
MW:142.195562839508
CID:616252
PubChem ID:12822744
Update Time:2024-03-01

Cyclopropanecarboxylic acid, 2,2-dimethyl-, ethyl ester, (S)- Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanecarboxylic acid, 2,2-dimethyl-, ethyl ester, (S)-
    • Cyclopropanecarboxylic acid, 2,2-dimethyl-, ethyl ester, (S)- (9CI)
    • Ethyl (1S)-2,2-dimethylcyclopropanecarboxylate (ACI)
    • Ethyl (S)-2,2-dimethylcyclopropanecarboxylate
    • Inchi: 1S/C8H14O2/c1-4-10-7(9)6-5-8(6,2)3/h6H,4-5H2,1-3H3/t6-/m1/s1
    • InChI Key: OMQDMPAJKBUQSL-ZCFIWIBFSA-N
    • SMILES: C([C@H]1CC1(C)C)(=O)OCC

Computed Properties

  • Exact Mass: 142.099379685g/mol
  • Monoisotopic Mass: 142.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 26.3Ų

Cyclopropanecarboxylic acid, 2,2-dimethyl-, ethyl ester, (S)- Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Hydrazine, phenyl- ,  Copper, [α,α-bis[2-butoxy-5-(1,1-dimethylethyl)phenyl]-β-[[(2-hydroxyphenyl)meth… Solvents: Dichloromethane ;  rt → 40 °C; 5 min, 40 °C
1.2 Solvents: Dichloromethane ;  40 °C; overnight, 40 °C
Reference
Catalytic asymmetric synthesis of (S)-2,2-dimethylcyclopropanecarboxamide
Chen, Rui-ye; Wang, Qi-jun; Ouyang, Luo; Xu, Dong-cheng; Li, Xin-sheng, Huaxue Shiji, 2011, 33(6), 570-572

Production Method 2

Reaction Conditions
1.1 Catalysts: Copper(I) triflate ,  2,2-Bis(4(R)-tert-butyl-1,3-oxazolin-2-yl)propane Solvents: Chloroform ;  0 °C
Reference
Copper(I) trifluoromethanesulfonate
Salomon, Robert G.; Dauban, Philippe; Dodd, Robert H., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2005, 1, 1-23

Production Method 3

Reaction Conditions
1.1 Reagents: Hydrazine, phenyl- Catalysts: (SP-4-2)-[(4S)-4-(1,1-Dimethylethyl)-N-[(4S)-4-(1,1-dimethylethyl)-4,5-dihydro-2… (siliceous mesocellular foam-supported) Solvents: Dichloromethane ;  rt
1.2 Solvents: Dichloromethane ;  2 h, 10 °C; 1 h, 10 °C → rt
Reference
Siliceous mesocellular foam-supported aza(bisoxazoline)-copper catalysts
Lim, Jaehong; Riduan, Siti Nurhanna; Lee, Su Seong; Ying, Jackie Y., Advanced Synthesis & Catalysis, 2008, 350(9), 1295-1308

Production Method 4

Reaction Conditions
1.1 Catalysts: Copper(II) triflate Solvents: Dichloromethane ;  5 h, 0 °C; 14 h, 0 °C → rt
Reference
Improved enantioselectivity of immobilized chiral bisoxazolines by partial precapping of the siliceous mesocellular foam support with trimethylsilyl groups
Lee, Su Seong; Hadinoto, Sukandar; Ying, Jackie Y., Advanced Synthesis & Catalysis, 2006, 348, 1248-1254

Production Method 5

Reaction Conditions
1.1 Catalysts: Copper(I) triflate ,  2,2-Bis(4(R)-tert-butyl-1,3-oxazolin-2-yl)propane Solvents: Chloroform ;  1 h, rt
1.2 Solvents: Chloroform ;  0 °C
1.3 Solvents: Chloroform ;  0 °C; 14 h, 0 °C → rt
Reference
Synthesis of (S)-(+)-2,2-dimethylcyclopropanecarboxamide
Wu, Likun; Zhang, Fuli, Zhongguo Yiyao Gongye Zazhi, 2011, 42(7), 491-494

Production Method 6

Reaction Conditions
1.1 Catalysts: [(4S,4′S)-2,2′-(1-Methylethylidene)bis[4-(1,1-dimethylethyl)-4,5-dihydrooxazole-… ;  rt
Reference
2,2-Bis[2-[4(S)-tert-butyl-1,3-oxazolinyl]]propane
Magnus, Angelika S.; Andersson, Pher G., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2003, 1, 1-7

Production Method 7

Reaction Conditions
1.1 Reagents: Copper(I) triflate ,  2,2-Bis(4(R)-tert-butyl-1,3-oxazolin-2-yl)propane Solvents: Chloroform ;  0 °C
Reference
Copper(I) Trifluoromethanesulfonate
Salomon, Robert G.; Dauban, Philippe; Dodd, Robert H., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Cyclopropanecarboxylic acid, 2,2-dimethyl-, ethyl ester, (S)- Preparation Products

Cyclopropanecarboxylic acid, 2,2-dimethyl-, ethyl ester, (S)- Related Literature

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.